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Compound of Interest

Compound Name: Isopinocamphone

Cat. No.: B082297 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of isopinocamphone, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedural guidelines to mitigate risks associated with

this combustible and irritant chemical.

Isopinocamphone is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]

Improper disposal can lead to environmental contamination and potential health hazards.

Adherence to the following step-by-step procedures is critical for safe handling and disposal.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of isopinocamphone should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Isopinocamphone Properties and Hazards
A summary of key quantitative data for isopinocamphone is provided below for easy

reference. Understanding these properties is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₁₀H₁₆O [1]

Molecular Weight 152.23 g/mol [1]

Appearance
Colorless liquid with a cedar

camphor aroma
[1]

Flash Point 72.78 °C (163.00 °F) [2]

Solubility
Practically insoluble in water;

Soluble in ethanol
[1]

GHS Hazard Classifications

Combustible liquid, Skin

irritation (Category 2), Serious

eye irritation (Category 2A),

May cause respiratory irritation

[1]

Step-by-Step Disposal Procedure
The proper disposal of isopinocamphone waste is a regulated process that requires careful

attention to detail. The following steps outline the approved procedure:

Segregation and Collection:

Do not mix isopinocamphone waste with other chemical waste unless explicitly permitted

by your institution's hazardous waste management guidelines.

Collect waste isopinocamphone in a designated, properly labeled, and chemically

compatible container. The container should be in good condition with a secure, leak-proof

screw cap.[3][4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Isopinocamphone."

Indicate the hazards associated with the chemical (e.g., "Combustible," "Irritant").
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Include the accumulation start date on the label.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation.[3][5]

The SAA should be a cool, dry, and well-ventilated area, away from sources of ignition

such as heat, sparks, or open flames.[6]

Ensure that the container is kept closed at all times, except when adding waste.[3][7][8]

Secondary containment should be used to prevent spills.[4]

Disposal:

Under no circumstances should isopinocamphone be disposed of down the drain or in

regular trash.[7][9][10] This is a violation of environmental regulations and can create a fire

or explosion hazard.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[9][10] These

entities are equipped to handle and transport hazardous materials in compliance with all

federal, state, and local regulations.[11]

Decontamination of Empty Containers:

An "empty" container that held isopinocamphone may still contain hazardous vapors and

residue.[9]

To be considered non-hazardous, the container must be triple-rinsed with a suitable

solvent (such as ethanol). The rinsate must be collected and disposed of as hazardous

waste.[7]

After triple-rinsing, deface or remove the original label before disposing of the container in

the regular trash.[7]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isopinocamphone.

Isopinocamphone Disposal Workflow

Isopinocamphone Waste Generated

Wear Appropriate PPE Improper Disposal
(Drain/Trash)

Collect in a Labeled, Compatible Container

Store in Designated Satellite Accumulation Area

Contact EHS or Licensed Waste Disposal Company
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Caption: A flowchart outlining the proper steps for isopinocamphone waste disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of isopinocamphone, fostering a culture of safety and
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regulatory compliance within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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